ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-benzyl-1-(3-phenylprop-2-ynoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C24H25NO3/c1-2-28-23(27)24(18-21-12-7-4-8-13-21)16-9-17-25(19-24)22(26)15-14-20-10-5-3-6-11-20/h3-8,10-13H,2,9,16-19H2,1H3
• InChI Key: BFLPVOFYZJWNTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C#CC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C24H25NO3
• Molecular Weight: 375.5 g/mol

Description

Ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate, also known as EBPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EBPP is a piperidine carboxylate ester that contains a benzyl group, a propynoyl group, and a phenyl group.

Scientific Research Applications

Ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate has been shown to have antitumor activity and could be used as a lead compound for the development of new anticancer drugs. In material science, ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate has been used as a building block for the synthesis of functionalized polymers. In catalysis, ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate has been used as a ligand for the synthesis of chiral catalysts.

Mechanism of Action

The mechanism of action of ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate is not fully understood. However, studies have shown that ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate induces apoptosis in cancer cells by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, which leads to chromatin condensation and gene silencing. Inhibition of HDACs by ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate leads to the activation of pro-apoptotic genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate has also been shown to induce apoptosis in cancer cells and to inhibit the activity of HDACs. In vivo studies have shown that ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate has antitumor activity in mouse models of breast cancer and lung cancer.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate is its potential as a lead compound for the development of new anticancer drugs. Another advantage is its versatility as a building block for the synthesis of functionalized polymers and chiral catalysts. However, one limitation of ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate is its limited solubility in water, which can make it difficult to work with in certain experiments. Another limitation is the lack of information on its toxicity and pharmacokinetics.

Future Directions

There are several future directions for research on ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate. One direction is the development of new derivatives of ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate with improved solubility and potency. Another direction is the investigation of the mechanism of action of ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate in more detail, including its effects on other enzymes and signaling pathways. Additionally, the potential use of ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate in combination with other anticancer drugs or therapies should be explored. Finally, the development of new methods for the synthesis of ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate and its derivatives could lead to more efficient and cost-effective production.

Synthesis Methods

The synthesis of ethyl 3-benzyl-1-(3-phenyl-2-propynoyl)-3-piperidinecarboxylate involves the reaction of 3-phenylpropynoic acid with benzylamine to form the corresponding amide. The amide is then converted to the ester by reacting with ethyl chloroformate. The final product is obtained by reacting the ester with piperidine in the presence of a base.